Cas no 2098051-11-5 (1-Ethyl-3-(trifluoromethyl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole)

• Product Name: 1-Ethyl-3-(trifluoromethyl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole
• CAS No: 2098051-11-5
• MF: C₉H₁₁F₃N₂O
• MW: 220.191652536392
• CID: 5727835
• PubChem ID: 121214642
• Update Time: 2025-06-11

1-Ethyl-3-(trifluoromethyl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole Chemical and Physical Properties

Names and Identifiers

• 2098051-11-5
• 1-ethyl-3-(trifluoromethyl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole
• 1-ethyl-3-(trifluoromethyl)-6,7-dihydro-4H-pyrano[4,3-c]pyrazole
• WUOOHALLWVHBOH-UHFFFAOYSA-N
• AKOS026725210
• F2198-6949
• starbld0033265
• Pyrano[4,3-c]pyrazole, 1-ethyl-1,4,6,7-tetrahydro-3-(trifluoromethyl)-
• 1-Ethyl-3-(trifluoromethyl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole

• Inchi： 1S/C9H11F3N2O/c1-2-14-7-3-4-15-5-6(7)8(13-14)9(10,11)12/h2-5H2,1H3
• InChI Key： WUOOHALLWVHBOH-UHFFFAOYSA-N
• SMILES： FC(C1C2COCCC=2N(CC)N=1)(F)F

Computed Properties

• Exact Mass: 220.08234746g/mol
• Monoisotopic Mass: 220.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 258.5±35.0 °C(Predicted)
• pka: -0.53±0.20(Predicted)

Additional information on 1-Ethyl-3-(trifluoromethyl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole

Introduction to 1-Ethyl-3-(trifluoromethyl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole (CAS No. 2098051-11-5)

1-Ethyl-3-(trifluoromethyl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole (CAS No. 2098051-11-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles and features a unique structural framework that includes an ethyl group and a trifluoromethyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The molecular structure of 1-Ethyl-3-(trifluoromethyl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole is characterized by a tetrahydropyrano[4,3-c]pyrazole core, which is a cyclic system with a six-membered pyran ring fused to a five-membered pyrazole ring. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, while the ethyl group contributes to its overall solubility and bioavailability. These properties are crucial for optimizing the compound's pharmacokinetic profile and enhancing its therapeutic potential.

Recent studies have highlighted the potential of 1-Ethyl-3-(trifluoromethyl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been demonstrated to inhibit the activation of microglia and reduce oxidative stress in neuronal cells, thereby protecting against neurodegeneration.

In addition to its neuroprotective properties, 1-Ethyl-3-(trifluoromethyl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole has also shown promise in cancer therapy. Studies have indicated that this compound can selectively target cancer cells by disrupting their metabolic pathways and inducing apoptosis. Specifically, it has been found to inhibit the activity of key enzymes involved in glycolysis and fatty acid synthesis, which are critical for cancer cell proliferation. This selective targeting mechanism minimizes toxicity to healthy cells and enhances the therapeutic window of the compound.

The pharmacological profile of 1-Ethyl-3-(trifluoromethyl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole has been extensively studied using both in vitro and in vivo models. In vitro assays have demonstrated its high potency against various cell lines derived from different types of cancers, including breast cancer, lung cancer, and colorectal cancer. In vivo studies using animal models have further confirmed its efficacy in reducing tumor growth and improving survival rates.

The safety profile of 1-Ethyl-3-(trifluoromethyl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects on major organs such as the liver and kidneys. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, 1-Ethyl-3-(trifluoromethyl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole (CAS No. 2098051-11-5) represents a promising candidate for the treatment of neurological disorders and cancer. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and development. Ongoing studies are focused on optimizing its formulation and delivery methods to enhance its clinical utility. As research progresses, this compound has the potential to significantly impact patient outcomes in these critical areas of medicine.